2,3-Dichloro-5-trifluoromethyl-p-xylene

• IUPAC Name: 2,3-dichloro-1,4-dimethyl-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C9H7Cl2F3/c1-4-3-6(9(12,13)14)5(2)8(11)7(4)10/h3H,1-2H3
• InChI Key: QGSOYSNKVXQQAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1Cl)Cl)C)C(F)(F)F
• Molecular Formula: C9H7Cl2F3
• Molecular Weight: 243.05 g/mol

Description

2,3-Dichloro-5-trifluoromethyl-p-xylene (DCFTX) is a halogenated hydrocarbon compound that has been used in a variety of scientific research applications. DCFTX has been found to exhibit a variety of biochemical and physiological effects and has been studied in detail for its potential to be used in laboratory experiments.

Scientific Research Applications

2,3-Dichloro-5-trifluoromethyl-p-xylene has been used in a variety of scientific research applications, including studies on the effects of halogenated hydrocarbons on the environment and on human health. This compound has also been studied as a potential additive to fuel and lubricants, as well as a potential ingredient in pharmaceuticals and cosmetics.

Mechanism of Action

2,3-Dichloro-5-trifluoromethyl-p-xylene has been found to act as an inhibitor of the enzyme cytochrome P450 2A6 (CYP2A6). This enzyme is responsible for the metabolism of certain drugs, including nicotine and some anticancer drugs. By inhibiting CYP2A6, this compound has been found to increase the half-life of certain drugs, thus allowing them to remain active in the body for longer periods of time.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects on cells and organisms. In particular, this compound has been found to affect the expression of certain genes, alter the activity of enzymes, and reduce the uptake of certain drugs. It has also been found to have an effect on the metabolism of certain drugs and on the activity of certain hormones.

Advantages and Limitations for Lab Experiments

2,3-Dichloro-5-trifluoromethyl-p-xylene has been found to have a number of advantages and limitations when used in laboratory experiments. On the one hand, this compound is relatively easy to synthesize and is relatively stable in the presence of other chemicals. On the other hand, this compound has been found to be toxic to certain organisms, and its effects on humans are not yet fully understood.

Future Directions

Given the potential of 2,3-Dichloro-5-trifluoromethyl-p-xylene to be used in laboratory experiments, there are a number of potential future directions for research. These include further studies on the effects of this compound on the environment, on human health, and on the metabolism of certain drugs. Additionally, further research could be conducted on the potential of this compound to be used as an additive to fuel and lubricants, as well as an ingredient in pharmaceuticals and cosmetics. Finally, further research could be conducted on the potential of this compound to be used as a therapeutic agent in the treatment of various diseases.

Synthesis Methods

2,3-Dichloro-5-trifluoromethyl-p-xylene is a halogenated hydrocarbon compound that is produced via a two-step synthesis process. In the first step, a reaction between trifluoromethylbenzene and 2,3-dichloro-5-bromopyridine is carried out in the presence of a base. In the second step, the reaction product is then oxidized with acetic acid. This two-step process yields a product that is approximately 95% pure this compound.